Cas no 2228149-83-3 (2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 2228149-83-3
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6042557
• PubChem ID: 165846159
• Update Time: 2025-05-21

2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid
• 2228149-83-3
• EN300-1801638

• Inchi： 1S/C13H18O4/c1-7-5-9(6-8(2)10(7)14)13(3,4)11(15)12(16)17/h5-6,11,14-15H,1-4H3,(H,16,17)
• InChI Key： AVPLFWGHLYPGKO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid

Research Brief on 2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid (CAS: 2228149-83-3)

2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid (CAS: 2228149-83-3) is a phenolic acid derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies exploring its biological activities, synthetic pathways, and pharmacological properties. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and characterization of 2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid, with particular emphasis on its antioxidant and anti-inflammatory properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, in vitro and in vivo assays have been conducted to evaluate its biological efficacy, revealing promising results in modulating oxidative stress and inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases and neurodegenerative disorders.

One of the key areas of interest is the compound's mechanism of action. Preliminary data indicate that 2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid may act as a potent inhibitor of reactive oxygen species (ROS) generation, thereby protecting cells from oxidative damage. Furthermore, its ability to modulate the activity of key inflammatory mediators, such as NF-κB and COX-2, has been demonstrated in various experimental models. These insights into its molecular targets underscore its potential as a lead compound for drug development.

In addition to its biological activities, researchers have also explored the synthetic routes for producing 2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid. Recent advancements in organic synthesis have enabled the development of more efficient and scalable methods for its preparation, which is critical for further pharmacological evaluation and potential commercialization. The optimization of reaction conditions and the use of environmentally friendly catalysts have been highlighted as key achievements in this area.

Despite the promising findings, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to enhance the compound's pharmacokinetic properties and the exploration of its synergistic effects with other therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to advance this research.

In conclusion, 2-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)-3-methylbutanoic acid (CAS: 2228149-83-3) represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its demonstrated antioxidant and anti-inflammatory activities, coupled with advancements in synthetic methodologies, provide a solid foundation for future studies. Continued research efforts will be crucial to fully elucidate its therapeutic potential and pave the way for its application in medicine.